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Compound of Interest

Compound Name: Hexafluoroacetylacetone

Cat. No.: B074370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hexafluoroacetylacetone, systematically known as 1,1,1,5,5,5-hexafluoro-2,4-pentanedione,

is a fluorinated β-diketone that serves as a pivotal building block and reagent in various

scientific domains. Its unique electronic properties, conferred by the six electron-withdrawing

fluorine atoms, distinguish it from its non-fluorinated analog, acetylacetone. This guide provides

an in-depth overview of its chemical identity, properties, synthesis, and significant applications,

with a focus on its relevance to chemical research and drug development.

Chemical Identity and Properties
Hexafluoroacetylacetone is a colorless to pale yellow liquid with high volatility.[1] The strong

electron-withdrawing nature of the two trifluoromethyl groups significantly increases the acidity

of the methylene protons, facilitating the formation of a stable enolate.[2] Consequently, it exists

almost exclusively in its enol form.[3]

IUPAC Name: 1,1,1,5,5,5-hexafluoropentane-2,4-dione[3][4] CAS Number: 1522-22-1[3][4]

Table 1: Physicochemical and Spectroscopic Data for
Hexafluoroacetylacetone
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Property Value Reference(s)

Molecular Formula C₅H₂F₆O₂ [5]

Molar Mass 208.06 g/mol [3][6]

Appearance
Colorless to slightly yellow

liquid
[5]

Density 1.47 g/mL at 25 °C [5][6]

Boiling Point 70-71 °C [5][6]

Refractive Index (n²⁰/D) 1.332 [6][7]

Flash Point 32 °C [5][7]

Vapor Pressure 6.813 mmHg at 25 °C [7]

pKa (predicted) 4.30 ± 0.10 [5]

¹H NMR (CD₃CN)
δ 10.45 (s, 2H, enolic OH and

CH)
[4][5]

¹⁹F NMR (CD₃CN, ref: CFCl₃) δ -77.18 (s, 6F) [4][5]

Solubility Not miscible in water [5]

Key Chemical Behavior: Keto-Enol Tautomerism
Unlike acetylacetone, which exists as a mixture of keto and enol forms,

hexafluoroacetylacetone exists almost entirely in the more stable enol tautomer. This is due

to the stabilization of the enol form through intramolecular hydrogen bonding and the electronic

effects of the trifluoromethyl groups.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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